N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-cyclopropyl-2-(2,5-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C20H24N2O5S/c1-14-4-9-17(10-5-14)28(24,25)22(13-20(23)21-15-6-7-15)18-12-16(26-2)8-11-19(18)27-3/h4-5,8-12,15H,6-7,13H2,1-3H3,(H,21,23)
• InChI Key: SMTZAOKAMGHXPI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2CC2)C3=C(C=CC(=C3)OC)OC

Description

N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide is a chemical compound that belongs to the class of cyclopropyl amides. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide involves the inhibition of target enzymes. It binds to the active site of the enzyme and prevents it from carrying out its catalytic function. This leads to the disruption of various cellular processes that are regulated by the enzyme, ultimately resulting in the desired therapeutic effect.
Biochemical and Physiological Effects:
N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to exhibit potent biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit inflammation in various models of inflammatory disorders, and improve cognitive function in animal models of neurological disorders. These effects are attributed to the inhibition of target enzymes and the resulting disruption of various cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide in lab experiments include its potent inhibitory activity against various enzymes, its potential therapeutic applications, and its relatively simple synthesis method. However, its limitations include its potential toxicity and the need for further studies to establish its safety and efficacy.

Future Directions

There are several future directions for the study of N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide. These include the development of more potent analogs with improved selectivity and efficacy, the investigation of its potential applications in other disease models, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to establish its safety and efficacy in preclinical and clinical settings.

Synthesis Methods

The synthesis of N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide involves the reaction of 2,5-dimethoxy-4-methylbenzenesulfonyl chloride with N-cyclopropyl-2-aminoacetamide in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a variety of enzymes such as protein kinases, phosphodiesterases, and histone deacetylases. These enzymes play crucial roles in various cellular processes such as cell signaling, gene expression, and cell cycle regulation. Thus, N-cyclopropyl-2-{2,5-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has the potential to be developed as a therapeutic agent for the treatment of various diseases such as cancer, inflammatory disorders, and neurological disorders.